Cas no 827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-)
![5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- structure](https://www.kuujia.com/scimg/cas/827038-39-1x500.png)
827038-39-1 structure
Product name:5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-
- 2-[cyclohexyl-(4-phenoxybenzoyl)amino]-1,3-thiazole-5-carboxylic acid
- 2-[(R)-Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
- CHEMBL369535
- 827038-39-1
- BDBM50157176
- 2-[cyclohexyl-(4-phenoxybenzoyl)amino]thiazole-5-carboxylic acid
- 2-[Cyclohexyl-(4-phenoxy-benzoyl)-amino]-thiazole-5-carboxylic acid
- DTXSID30414954
-
- Inchi: InChI=1S/C23H22N2O4S/c26-21(16-11-13-19(14-12-16)29-18-9-5-2-6-10-18)25(17-7-3-1-4-8-17)23-24-15-20(30-23)22(27)28/h2,5-6,9-15,17H,1,3-4,7-8H2,(H,27,28)
- InChI Key: ZYJQQYXBLRRYPA-UHFFFAOYSA-N
- SMILES: C1CCC(CC1)N(C2=NC=C(S2)C(=O)O)C(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
Computed Properties
- Exact Mass: 422.13002836g/mol
- Monoisotopic Mass: 422.13002836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 584
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 108Ų
5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]- Related Literature
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Viktor Barát,Taejun Eom,Anzar Khan,Mihaiela C. Stuparu Polym. Chem., 2021,12, 5209-5216
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Yunxiang He,Lorna Hodgson,Paul Verkade Chem. Sci., 2020,11, 8394-8408
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
827038-39-1 (5-Thiazolecarboxylic acid, 2-[cyclohexyl(4-phenoxybenzoyl)amino]-) Related Products
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